1,3,3-Trimethyl-2-((E)-2-(2-phenyl-3-[(E)-2-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)ethylidene]-1-cyclopenten-1-YL)ethenyl)-3H-indolium tetrafluoroborate

• Molecular Formula: C37H39BF4N2
• Molecular Weight: 598.5 g/mol
• IUPAC Name: (2E)-1,3,3-trimethyl-2-[(2E)-2-[2-phenyl-3-[(E)-2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]cyclopent-2-en-1-ylidene]ethylidene]indole;tetrafluoroborate
• InChI: InChI=1S/C37H39N2.BF4/c1-36(2)29-16-10-12-18-31(29)38(5)33(36)24-22-27-20-21-28(35(27)26-14-8-7-9-15-26)23-25-34-37(3,4)30-17-11-13-19-32(30)39(34)6;2-1(3,4)5/h7-19,22-25H,20-21H2,1-6H3;/q+1;-1
• InChI Key: LMDKBJCTUWJMPL-UHFFFAOYSA-N
• Isomeric SMILES: [B-](F)(F)(F)F.CC1(C2=CC=CC=C2[N+](=C1/C=C/C3=C(/C(=C/C=C/4\C(C5=CC=CC=C5N4C)(C)C)/CC3)C6=CC=CC=C6)C)C
• Canonical SMILES: [B-](F)(F)(F)F.CC1(C2=CC=CC=C2[N+](=C1C=CC3=C(C(=CC=C4C(C5=CC=CC=C5N4C)(C)C)CC3)C6=CC=CC=C6)C)C

Description

1,3,3-Trimethyl-2-((E)-2-(2-phenyl-3-[(E)-2-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)ethylidene]-1-cyclopenten-1-yl)ethenyl)-3H-indolium tetrafluoroborate (CAS: 246517-73-7) is a cationic cyanine dye with a molecular formula of C₃₈H₄₁N₂⁺·BF₄⁻ and a molecular weight of 612.55 g/mol . Structurally, it features two indole moieties linked by a conjugated polymethine chain, with a cyclopentenyl bridge and phenyl substituent enhancing planarity and electronic delocalization. The tetrafluoroborate (BF₄⁻) counterion ensures solubility in polar organic solvents and stabilizes the cationic chromophore .

Key spectral data includes:

• IR: Strong absorption bands at 1736 cm⁻¹ (C=N stretch) and 1100–1073 cm⁻¹ (BF₄⁻ symmetric stretching) .
• ¹H NMR: Distinct signals for indole protons (δ 7.3–8.9 ppm) and methyl groups (δ 2.5–2.6 ppm) .
• UV-Vis: Absorption maxima in the near-infrared (NIR) region (λmax ~750–850 nm) due to extended conjugation .

This compound is primarily used in optical materials, such as dye-sensitized solar cells (DSSCs) and NIR imaging, owing to its tunable photophysical properties .

Comparison with Similar Compounds

Electronic and Photophysical Properties

• Conjugation Length : The target compound’s extended conjugation (cyclopentenyl bridge + phenyl group) results in a redshifted absorption (λmax ~800 nm) compared to shorter-chain analogues like compound 17 (λmax ~650–700 nm) .
• Substituent Effects : Chloro and benzo[cd]indole substituents in compound 7 further redshift absorption (λmax ~900 nm) due to increased electron-withdrawing effects and extended π-systems .
• Solubility : The tetrafluoroborate counterion ensures superior solubility in DMF and acetonitrile compared to hexafluorophosphate (PF₆⁻) analogues .

Thermal and Chemical Stability

• The target compound exhibits dec. >200°C , similar to other indolium salts, but lower than benzo[cd]indole derivatives (dec. >250°C) due to reduced steric protection .
• Stability under irradiation is enhanced by the rigid cyclopentenyl bridge , which minimizes photodegradation compared to flexible pentadienyl chains .